Cas no 51334-86-2 (4-(4-chlorophenyl)-2H-phthalazin-1-one)

• Product Name: 4-(4-chlorophenyl)-2H-phthalazin-1-one
• CAS No: 51334-86-2
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• CID: 878228
• PubChem ID: 689084
• Update Time: 2025-07-23

4-(4-chlorophenyl)-2H-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2H-phthalazin-1-one
• 4-(4-chlorophenyl)phthalazin-1(2H)-one
• 4-(4-chlorophenyl)-1(2H)-phthalazinone
• 4-(4-chloro-phenyl)-2H-phthalazin-1-one
• 4-(4-chlorophenyl)phthalazin-1-ol
• 4-(4'-chlorophenyl)phthalazin-1-one
• 4-(4-Chlor-phenyl)-2H-phthalazin-1-on
• 4-(p-Chlor-phenyl)-phtalazin-1-on
• 4-(4-chlorophenyl)-1-hydroxy-phthalazine
• 4-(4-Chlorophenyl)-1-(2H)-phthalazinone&
• AKOS000541359
• CS-0090879
• 51334-86-2
• Maybridge3_001261
• HMS1434J07
• STK838223
• DTXSID50351039
• SR-01000644339-1
• Oprea1_098537
• CHEMBL4242884
• IDI1_012648
• Oprea1_343925
• AB00080160-01
• AKOS002212598
• ChemDiv2_001861
• Oprea1_744537
• 4-(4-Chlorophenyl)-1-(2H)-phthalazinone
• SR-01000394498
• HMS1374E13
• 4-(4-chlorophenyl)-1,2-dihydrophthalazin-1-one
• 4-(4-Chlorophenyl)-1-(2H)-phthalazinone, 97%
• SR-01000394498-1
• Z48957538
• SCHEMBL706420
• ZHLKSRYOYNILEG-UHFFFAOYSA-N
• CS-007/03895010
• CCG-55307
• Cambridge id 5312649

• MDL： MFCD00098133
• Inchi： 1S/C14H9ClN2O/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
• InChI Key： ZHLKSRYOYNILEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 256.04000
• Monoisotopic Mass: 256.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 270-274 °C(lit.)
• PSA: 45.75000
• LogP: 3.24350
• Solubility: Not available

4-(4-chlorophenyl)-2H-phthalazin-1-one Security Information

• WGK Germany：3